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Compound of Interest

Compound Name: 1-Chlorotetradecane

Cat. No.: B127486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Chlorotetradecane (CAS

number 2425-54-9), a long-chain alkyl halide that serves as a critical intermediate in various

chemical syntheses. This document outlines its physicochemical properties, spectroscopic

profile, synthesis protocols, and key applications, with a focus on data relevant to research and

development.

Core Characterization Data
1-Chlorotetradecane, also known as Myristyl chloride or Tetradecyl chloride, is a colorless to

pale yellow liquid.[1][2] Its fundamental role in organic synthesis stems from the reactivity of the

chlorine atom, which allows for the introduction of the C14 alkyl chain into other molecules.[1]

Physicochemical Properties
The key physical and chemical properties of 1-Chlorotetradecane are summarized in the table

below for easy reference and comparison.
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Property Value Reference

CAS Number 2425-54-9 [1][2]

Molecular Formula C₁₄H₂₉Cl [1][2]

Molecular Weight 232.83 g/mol [1]

Appearance Colorless to pale yellow liquid [1][2]

Odor
Mild, characteristic chlorinated

hydrocarbon odor
[2]

Melting Point -3 °C [1]

Boiling Point
292.9 °C at 760 mmHg; 139-

142 °C at 4 mmHg
[1]

Density 0.859 g/mL at 25 °C

Refractive Index n20/D 1.446

Solubility in Water < 0.01 g/L at 20 °C [1]

Solubility in Organic Solvents
Miscible with ethanol, ether,

and acetone
[2]

Flash Point 109 °C (closed cup) [3]

Autoignition Temperature 230 °C [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of 1-Chlorotetradecane's identity and

purity. While the raw spectra require access to specialized databases, the availability of ¹H

NMR, ¹³C NMR, IR, and Mass Spectrometry data is confirmed.[4][5][6][7]

Synthesis Protocols
The industrial synthesis of 1-Chlorotetradecane is typically achieved through the chlorination

of 1-tetradecanol.[1] Other methods include the free-radical chlorination of tetradecane or the

addition of hydrogen chloride to 1-tetradecene.[2]
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Detailed Experimental Protocol: Chlorination of 1-
Tetradecanol
This protocol describes a common laboratory-scale synthesis of 1-Chlorotetradecane from 1-

tetradecanol.

Materials:

1-Tetradecanol

Tosyl chloride

4-Dimethylaminopyridine (DMAP)

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate

Magnetic stirrer and hotplate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 1-tetradecanol in dichloromethane.

Add 4-dimethylaminopyridine to the solution and stir until it dissolves.

Slowly add tosyl chloride to the reaction mixture.

Allow the reaction to proceed at 25 °C for 96 hours with continuous stirring.[2]
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After the reaction is complete, wash the organic phase with water in a separatory funnel to

remove any water-soluble impurities.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution to remove the drying agent.

Remove the dichloromethane solvent using a rotary evaporator to yield the crude 1-
Chlorotetradecane.

The crude product can be further purified by vacuum distillation.

A reported yield for this reaction is approximately 95%.[2]

Reactants

Reaction Conditions Workup & Purification Final Product

1-Tetradecanol

Mixing and Stirring
25 °C, 96 hours

Tosyl Chloride

4-DMAP (Catalyst)

CH₂Cl₂ (Solvent)

Water WashCrude Product Drying (Na₂SO₄) Solvent Evaporation Vacuum Distillation 1-ChlorotetradecanePurified Product

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Chlorotetradecane from 1-Tetradecanol.
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1-Chlorotetradecane is a versatile chemical intermediate with several applications in industrial

and research settings.

Surfactant Manufacturing: It is a key precursor in the synthesis of surfactants, such as

dimethyldimyristyl ammonium chloride.[1][8]

Pharmaceutical Intermediate: The compound serves as a building block in the synthesis of

more complex molecules within the pharmaceutical industry.[1]

Organic Synthesis: It is widely used as a starting material for introducing the tetradecyl group

into various organic compounds.[2]

Research Applications: It has been utilized in the preparation of nonionic microemulsions

and as an internal standard in analytical chemistry.[8][9]

Safety and Toxicological Information
While comprehensive toxicological data is not available, 1-Chlorotetradecane is known to be

an irritant.[2][3][10]

Health Hazards: May cause irritation to the skin, eyes, and respiratory system.[2][3][10]

Prolonged exposure could lead to central nervous system depression.[2]

Carcinogenicity: It is not currently classified as a carcinogen by the IARC or the U.S. EPA.[2]

[3]

Handling Precautions: Standard laboratory safety protocols should be followed, including the

use of personal protective equipment such as gloves, safety goggles, and a lab coat.[3][10]

Work should be conducted in a well-ventilated area.[10]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents.[3][10]

Fire Safety: It is a combustible liquid. In case of fire, use water spray, dry chemical, carbon

dioxide, or appropriate foam.[3]

Reactivity and Stability
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1-Chlorotetradecane is stable under normal temperatures and pressures.[3] It is incompatible

with strong oxidizing agents.[3] Hazardous decomposition products upon combustion include

hydrogen chloride and carbon oxides.[3]

This guide provides a foundational understanding of 1-Chlorotetradecane for professionals in

research and drug development. For more detailed information, consulting the cited references

is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Page loading... [guidechem.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. 1-Chlorotetradecane(2425-54-9) 1H NMR spectrum [chemicalbook.com]

5. dev.spectrabase.com [dev.spectrabase.com]

6. dev.spectrabase.com [dev.spectrabase.com]

7. spectrabase.com [spectrabase.com]

8. 1-Chlorotetradecane｜lookchem [lookchem.com]

9. 1-氯十四烷 98% | Sigma-Aldrich [sigmaaldrich.com]

10. 1-Chlorotetradecane(2425-54-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chlorotetradecane
(CAS: 2425-54-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127486#1-chlorotetradecane-cas-number-2425-54-9-
characterization]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b127486?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/75674.pdf
https://pim-resources.coleparmer.com/sds/75674.pdf
https://pim-resources.coleparmer.com/sds/75674.pdf
https://www.benchchem.com/product/b127486?utm_src=pdf-body
https://www.benchchem.com/product/b127486?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-synthesis-of-1-chlorotetradecane-ml
https://www.guidechem.com/encyclopedia/1-chlorotetradecane-dic10424.html
https://pim-resources.coleparmer.com/sds/75674.pdf
https://www.chemicalbook.com/SpectrumEN_2425-54-9_1HNMR.htm
https://dev.spectrabase.com/spectrum/11ohRkUwjI5
https://dev.spectrabase.com/spectrum/6hvUXEvjqvW
https://spectrabase.com/spectrum/9YnZwUjWoW0
https://www.lookchem.com/ProductWholeProperty_LCPL142462.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/252239
https://m.chemicalbook.com/ProductMSDSDetailCB3427880_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3427880_EN.htm
https://www.benchchem.com/product/b127486#1-chlorotetradecane-cas-number-2425-54-9-characterization
https://www.benchchem.com/product/b127486#1-chlorotetradecane-cas-number-2425-54-9-characterization
https://www.benchchem.com/product/b127486#1-chlorotetradecane-cas-number-2425-54-9-characterization
https://www.benchchem.com/product/b127486#1-chlorotetradecane-cas-number-2425-54-9-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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